Cas no 89426-90-4 (1H-Benzimidazol-6-ol,2-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazol-6-ol,2-(trifluoromethyl)-
• CAS No: 89426-90-4
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 731913
• Update Time: 2024-01-31

1H-Benzimidazol-6-ol,2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-ol,2-(trifluoromethyl)-
• 2-(trifluoromethyl)-3H-benzimidazol-5-ol
• 2-(Trifluoromethyl)-1H-benzo[d]imidazol-5-ol
• 2-Trifluoromethyl-3H-benzoimidazol-5-ol
• 1H-Benzimidazol-6-ol, 2-(trifluoromethyl)-
• 2-(Trifluoromethyl)-1h-1,3-benzodiazol-5-ol
• 2-(Trifluoromethyl)-1h-benzimidazol-6-ol

• Inchi： 1S/C8H5F3N2O/c9-8(10,11)7-12-5-2-1-4(14)3-6(5)13-7/h1-3,14H,(H,12,13)
• InChI Key： XKWNYYWVRVWOEN-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)NC2=CC(O)=CC=C2N=1

Computed Properties

• Exact Mass: 202.035
• Monoisotopic Mass: 202.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5

Experimental Properties

• Density: 1.591
• Boiling Point: 342.3°Cat760mmHg
• Flash Point: 160.8°C
• Refractive Index: 1.6